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Compound of Interest

Compound Name: TyK2-IN-21-d3

Cat. No.: B15612288

Researchers and laboratory personnel must adhere to stringent safety protocols when handling
and disposing of chemical compounds. While a specific Safety Data Sheet (SDS) for TyK2-IN-
21-d3 is not publicly available, this document provides essential guidance on its proper
disposal based on available safety information for similar tyrosine kinase inhibitors and general
laboratory best practices. The following procedures are designed to ensure the safety of
laboratory personnel and to minimize environmental impact.

Disclaimer: The following disposal procedures are based on the safety data for a structurally
related compound, JAK1/TYK2-IN-3, and established best practices for laboratory chemical
waste management. It is imperative to consult your institution's Environmental Health and
Safety (EHS) department for specific disposal requirements and to obtain the official Safety
Data Sheet (SDS) from the vendor before handling this compound.

Hazard Assessment and Safety Precautions

Based on the available data for similar compounds, TyK2-IN-21-d3 should be handled as a
substance that is potentially harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Therefore, all disposal procedures must be conducted with the appropriate personal
protective equipment (PPE), including but not limited to:

o Safety glasses or goggles

o Chemical-resistant gloves
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e Laboratory coat
Step-by-Step Disposal Protocol
1. Waste ldentification and Segregation:
o Solid Waste:
o Unused or expired TyK2-IN-21-d3 powder.
o Contaminated materials such as weighing paper, pipette tips, and empty vials.
e Liquid Waste:
o Solutions containing TyK2-IN-21-d3.
o Solvents used to rinse contaminated glassware.
2. Waste Collection and Storage:
e Solid Waste:

o Collect all solid waste in a dedicated, clearly labeled, and sealable hazardous waste
container.

o The container should be made of a material compatible with the chemical.

o The label should include "Hazardous Waste," the chemical name ("TyK2-IN-21-d3"), and
the associated hazards (e.g., "Toxic," "Aquatic Hazard").

e Liquid Waste:

o Collect all liquid waste in a dedicated, clearly labeled, and sealable hazardous waste
container.

o Do not mix with other incompatible waste streams.

o The label should include "Hazardous Waste," the chemical name ("TyK2-IN-21-d3"), the
solvent(s) used, and the associated hazards.
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3. Decontamination of Labware:

o All glassware and equipment that have come into contact with TyK2-IN-21-d3 must be
decontaminated.

¢ Rinse the contaminated items with a suitable solvent (e.g., ethanol or acetone) multiple
times.

e Collect the rinse solvent as hazardous liquid waste.
 After solvent rinsing, wash the labware with soap and water.
4. Final Disposal:

 All collected hazardous waste must be disposed of through your institution's EHS-approved
hazardous waste management program.

e Do not dispose of TyK2-IN-21-d3, or any materials contaminated with it, down the drain or in
the regular trash.[2]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Quantitative Data Summary

While specific quantitative data for TyK2-IN-21-d3 is not available, the following table
summarizes the relevant hazard information for a similar compound, JAK1/TYK2-IN-3, which
should be considered as a precautionary measure.
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. GHS Hazard Precautionary
Hazard Category Classification
Statement Statement
P301 + P312: IF
_ SWALLOWED: Call a
- H302: Harmful if
Acute Toxicity (Oral) Category 4 POISON CENTER or
swallowed. o
doctor/physician if you
feel unwell.[1][2]
) o H400: Very toxic to P273: Avoid release to
Acute Aquatic Toxicity Category 1 o )
aquatic life. the environment.[1]
) ] H410: Very toxic to )
Chronic Aquatic o ] P391: Collect spillage.
o Category 1 aquatic life with long
Toxicity [1]

lasting effects.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of TyK2-IN-21-d3

and associated materials.

Click to download full resolution via product page

Figure 1. Disposal workflow for TyK2-IN-21-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. JAK1/TYK2-IN-3|2734918-37-5|MSDS [dcchemicals.com]
e 2. merckmillipore.com [merckmillipore.com]

« To cite this document: BenchChem. [Essential Guidance for the Proper Disposal of TyK2-IN-
21-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612288#tyk2-in-21-d3-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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